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Compound of Interest

Compound Name: 1,10-Decanediol dimethacrylate

Cat. No.: B1580941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1,10-
Decanediol dimethacrylate (CAS No. 6701-13-9). The information is intended to support safe

laboratory practices and risk assessment in research, development, and manufacturing

environments.

Chemical and Physical Properties
1,10-Decanediol dimethacrylate is a long-chain dimethacrylate monomer.[1] It is a

hydrophobic crosslinking agent used to enhance flexibility, toughness, and resistance to

moisture in polymers.[1] It commonly appears as a clear, colorless to pale yellow liquid.[2]

Table 1: Physical and Chemical Properties of 1,10-Decanediol Dimethacrylate
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Property Value

Molecular Formula C₁₈H₃₀O₄

Molecular Weight 310.43 g/mol [3]

Appearance Colorless to light yellow liquid[2][3][4]

Density 1.0 ± 0.1 g/cm³[2]

Boiling Point 386.9 ± 15.0 °C at 760 mmHg[2]

Flash Point > 110.5 °C (> 230.9 °F)[3]

Refractive Index 1.459[2]

Storage Temperature 2-8°C[3]

Inhibitor
Typically contains <300 ppm hydroquinone (HQ)

as a stabilizer[3]

Hazard Identification and Classification
1,10-Decanediol dimethacrylate is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to skin, eye, and respiratory irritation, as well as skin sensitization and

aquatic toxicity.

Table 2: GHS Hazard Classification for 1,10-Decanediol Dimethacrylate
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[2]

Skin Sensitization 1 / 1B
H317: May cause an allergic

skin reaction[2][5]

Eye Irritation 2
H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[2]

Chronic Aquatic Toxicity 1 / 3

H410: Very toxic to aquatic life

with long lasting effects[2] /

H412: Harmful to aquatic life

with long lasting effects[2]

Experimental Protocols for Hazard Determination
While safety data sheets for 1,10-decanediol dimethacrylate cite the hazards listed above,

the specific experimental reports detailing the conditions under which this specific chemical

was tested are not publicly available. However, the classifications are typically determined

based on standardized testing protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). The following are representative

methodologies for the key toxicological endpoints.

Skin Irritation
Skin irritation potential is typically assessed using the OECD Test Guideline 404: Acute Dermal

Irritation/Corrosion.[3][6] This test involves applying the substance to the skin of a laboratory

animal, usually an albino rabbit, for a defined period.

Experimental Workflow for Skin Irritation (based on OECD 404)
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Preparation Application Observation Evaluation

Select healthy young
albino rabbit

Clip fur from a
~6 cm² area on the back

Apply 0.5 mL of
1,10-decanediol dimethacrylate

to a gauze patch

Place patch on clipped skin
and secure with semi-occlusive dressing 4-hour exposure period Remove patch and

wash skin

Grade for erythema and edema
at 1, 24, 48, and 72 hours,

and up to 14 days

Classify based on severity
and reversibility of skin reactions

Click to download full resolution via product page

Figure 1: Workflow for OECD 404 Acute Dermal Irritation Test.

Eye Irritation
The potential for a substance to cause eye irritation or damage is generally evaluated using

OECD Test Guideline 405: Acute Eye Irritation/Corrosion.[5][7] This method involves instilling

the test substance into the eye of an albino rabbit.

Skin Sensitization
The classification of 1,10-decanediol dimethacrylate as a skin sensitizer indicates it can

cause an allergic reaction after repeated contact. A common method for this assessment is the

OECD Test Guideline 406: Skin Sensitisation, specifically the Guinea Pig Maximisation Test

(GPMT).[1][4]

Adverse Outcome Pathway (AOP) for Skin Sensitization
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Molecular Initiating Event:
Covalent binding to skin proteins
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Antigen presentation

Adverse Outcome:
Allergic Contact Dermatitis

Elicitation phase
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Figure 2: Simplified Adverse Outcome Pathway for Skin Sensitization.

Handling and Storage Precautions
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or mist.[7]

Wash hands thoroughly after handling.[7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

Keep the container tightly closed and protected from light and heat.[2] The material is
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sensitive to light, heat, and radical initiators, which can cause premature polymerization.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is mandatory when handling 1,10-decanediol
dimethacrylate.

Personal Protective Equipment (PPE) Workflow

Required PPE

Start: Preparing to Handle
1,10-Decanediol Dimethacrylate

Eye/Face Protection:
Chemical safety goggles or face shield

(EN 166 or NIOSH approved)

Skin Protection:
- Chemical-resistant gloves (e.g., nitrile)

- Lab coat or protective clothing

Respiratory Protection:
Required if ventilation is inadequate

or mists are generated
(NIOSH/MSHA approved respirator)

Proceed with Handling in a
Well-Ventilated Area / Fume Hood

End: Complete Handling Task

Click to download full resolution via product page

Figure 3: Personal Protective Equipment (PPE) Workflow.

First Aid Measures
In case of exposure, immediate action is necessary.

Table 3: First Aid Measures for 1,10-Decanediol Dimethacrylate Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b1580941?utm_src=pdf-body
https://www.benchchem.com/product/b1580941?utm_src=pdf-body
https://www.benchchem.com/product/b1580941?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[7]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[7]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[7]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid.[7]

Accidental Release and Disposal
Proper procedures must be followed for spills and waste disposal to protect personnel and the

environment.

Spill Response
Spill Response Procedures
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Immediate Actions

Containment & Cleanup

Disposal

Spill of 1,10-Decanediol
Dimethacrylate Occurs

Ensure adequate ventilation

Don appropriate PPE

Remove ignition sources

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into
a suitable, labeled container

for disposal

Clean the spill area with
soap and water

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Figure 4: Logical Flow for Spill Response.
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Disposal
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste. Disposal must be in accordance with federal, state, and local regulations.[8] Do not

discharge into sewer systems.[8] Unused or waste material may be sent to a licensed chemical

destruction facility.[8]

Stability and Reactivity
Reactivity: Can undergo hazardous polymerization if exposed to heat, light, or radical

initiators.[2]

Chemical Stability: Stable under recommended storage conditions, often with the addition of

an inhibitor like hydroquinone.[3]

Incompatible Materials: Strong oxidizing agents, acid chlorides, acid anhydrides, and

reducing agents.

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon

combustion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,10-Decanediol Dimethacrylate: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580941#safety-and-handling-precautions-for-1-10-
decanediol-dimethacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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